4-(4-butyryl-1-piperazinyl)-2-methyl-6-(4-methyl-1-piperazinyl)pyrimidine

• IUPAC Name: 1-[4-[2-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C18H30N6O/c1-4-5-18(25)24-12-10-23(11-13-24)17-14-16(19-15(2)20-17)22-8-6-21(3)7-9-22/h14H,4-13H2,1-3H3
• InChI Key: JTSFWXMTICEUMW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NC(=NC(=C2)N3CCN(CC3)C)C
• Molecular Formula: C18H30N6O
• Molecular Weight: 346.5 g/mol

Description

4-(4-butyryl-1-piperazinyl)-2-methyl-6-(4-methyl-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C18H30N6O and its molecular weight is 346.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.24810960 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural similarities have been synthesized and analyzed for their molecular and crystal structures. For example, the study on tert-Butyl 4-{3-[6-(4-meth­oxy­phen­yl)-2-methyl­pyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxyl­ate provides detailed insights into the molecular conformation, crystal packing, and hydrogen bonding within the structure, offering a foundational understanding for further chemical and pharmaceutical exploration (Anthal et al., 2018).

Pharmacological Properties

Another area of research focuses on the synthesis of new compounds to evaluate their pharmacological profiles. For instance, the synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines have been explored, identifying compounds with potential as antiemetic agents and highlighting their tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties (Mattioda et al., 1975).

Antimicrobial and Anticancer Activity

Research into the antimicrobial and anticancer potential of similar compounds has been conducted, with some derivatives showing promise as anticancer agents. For example, the study on Synthesis and In Vitro antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines indicates potential anticancer properties, highlighting compounds that exhibit significant activity against various cancer cell lines (Mallesha et al., 2012).